Cas no 2228536-56-7 (tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228536-56-7
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6556358
• PubChem ID: 165828266
• Update Time: 2025-07-26

tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate
• EN300-1903935
• 2228536-56-7

• Inchi： 1S/C14H26N2O2/c1-10-9-16(13(17)18-14(2,3)4)6-5-12(10)11-7-15-8-11/h10-12,15H,5-9H2,1-4H3
• InChI Key： VUOPNNZRGWTWRB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1CNC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2228536-56-7)

The compound tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2228536-56-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring both azetidine and piperidine moieties, makes it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers and chemists frequently search for this compound due to its relevance in medicinal chemistry and its potential role in addressing neurodegenerative diseases.

In recent years, the demand for tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate has surged, driven by its utility in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2228536-56-7 is often queried in scientific databases, reflecting its importance in peptide mimetics and small-molecule drug design. Its tert-butyloxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for multi-step synthetic routes. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and improve yields.

One of the most frequently asked questions about tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate revolves around its solubility and reactivity in various solvents. Studies indicate that it exhibits moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is critical for its use in catalytic reactions. Additionally, its azetidine ring contributes to its conformational rigidity, a property highly sought after in bioactive molecule design. This has led to its inclusion in libraries for fragment-based drug discovery, a trending topic in AI-driven drug development.

The synthesis of tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate typically involves N-Boc protection of the piperidine nitrogen, followed by ring-opening reactions or cross-coupling methodologies. These processes are often optimized for scalability, a key consideration for industrial applications. Given the rise of precision medicine, this compound's role in creating targeted therapies has garnered attention, particularly in oncology and immunology research. Its CAS No. 2228536-56-7 is frequently cited in patents, underscoring its commercial and scientific value.

Another area of interest is the compound's potential in protease inhibition, a hot topic due to its implications for viral infection treatments. The 3-methylpiperidine scaffold is known to interact with enzyme active sites, making it a candidate for antiviral drug candidates. This aligns with the global focus on pandemic preparedness, as seen in searches for broad-spectrum inhibitors. Furthermore, its azetidine moiety is being explored for kinase modulation, a strategy gaining traction in cancer therapy research.

In conclusion, tert-butyl 4-(azetidin-3-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2228536-56-7) is a versatile and increasingly important compound in modern chemistry. Its applications span drug discovery, catalysis, and material science, reflecting its broad utility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.